Cas no 2680777-45-9 (benzyl N-2-chloro-6-(hydroxymethyl)pyridin-3-ylcarbamate)

• Product Name: benzyl N-2-chloro-6-(hydroxymethyl)pyridin-3-ylcarbamate
• CAS No: 2680777-45-9
• MF: C₁₄H₁₃ClN₂O₃
• MW: 292.717622518539
• CID: 5634823
• PubChem ID: 165931366
• Update Time: 2025-10-31

benzyl N-2-chloro-6-(hydroxymethyl)pyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-chloro-6-(hydroxymethyl)pyridin-3-yl]carbamate
• EN300-28288750
• 2680777-45-9
• benzyl N-2-chloro-6-(hydroxymethyl)pyridin-3-ylcarbamate

• Inchi： 1S/C14H13ClN2O3/c15-13-12(7-6-11(8-18)16-13)17-14(19)20-9-10-4-2-1-3-5-10/h1-7,18H,8-9H2,(H,17,19)
• InChI Key： QAROKGFZUQTXOX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CO)=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 292.0614700g/mol
• Monoisotopic Mass: 292.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.4Ų

Additional information on benzyl N-2-chloro-6-(hydroxymethyl)pyridin-3-ylcarbamate

Introduction to Benzyl N-2-chloro-6-(hydroxymethyl)pyridin-3-ylcarbamate (CAS No. 2680777-45-9)

Benzyl N-2-chloro-6-(hydroxymethyl)pyridin-3-ylcarbamate, with the chemical formula corresponding to the CAS number 2680777-45-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development in medicinal chemistry. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical and pharmacological properties.

The core structure of Benzyl N-2-chloro-6-(hydroxymethyl)pyridin-3-ylcarbamate features a pyridine ring, which is a common scaffold in many bioactive molecules. The pyridine ring is substituted at the 2-position with a chlorine atom (2-chloro) and at the 6-position with a hydroxymethyl group (6-(hydroxymethyl)). Additionally, the molecule has a carbamate group attached to the benzyl moiety at the 3-position of the pyridine ring. This specific arrangement of functional groups imparts unique reactivity and binding properties to the compound, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in developing new therapeutic agents that target various diseases, including cancer, infectious diseases, and neurological disorders. The pyridine derivatives, such as Benzyl N-2-chloro-6-(hydroxymethyl)pyridin-3-ylcarbamate, have shown promise in this regard due to their ability to interact with biological targets in complex ways. The chlorine substituent at the 2-position of the pyridine ring can enhance electrophilicity, while the hydroxymethyl group at the 6-position can participate in hydrogen bonding interactions. These features make the compound a versatile tool for designing molecules with specific biological activities.

One of the most compelling aspects of Benzyl N-2-chloro-6-(hydroxymethyl)pyridin-3-ylcarbamate is its potential as an intermediate in the synthesis of more complex pharmacophores. The presence of both chloro and hydroxymethyl groups provides multiple sites for further functionalization, allowing chemists to explore a wide range of structural modifications. This flexibility is crucial in drug discovery, where subtle changes in molecular structure can significantly impact biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of understanding the SAR (Structure-Activity Relationship) of pyridine-based compounds in drug development. Researchers have been particularly interested in how different substituents on the pyridine ring influence binding affinity and selectivity towards biological targets. For instance, studies have shown that electron-withdrawing groups like chlorine can enhance binding interactions by increasing electrophilicity, while hydroxymethyl groups can improve solubility and metabolic stability. These findings provide valuable insights into how Benzyl N-2-chloro-6-(hydroxymethyl)pyridin-3-ylcarbamate might be optimized for therapeutic use.

The carbamate group attached to the benzyl moiety in Benzyl N-2-chloro-6-(hydroxymethyl)pyridin-3-ylcarbamate also plays a critical role in determining its biological properties. Carbamate functionalities are known to be versatile pharmacophores that can interact with various biological targets through hydrogen bonding and other non-covalent interactions. This makes them particularly useful for designing molecules with enhanced binding affinity and selectivity. Additionally, carbamate groups can be easily modified through various synthetic strategies, allowing for further optimization of biological activity.

In conclusion, Benzyl N-2-chloro-6-(hydroxymethyl)pyridin-3-ylcarbamate (CAS No. 2680777-45-9) is a compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing more complex bioactive molecules. The presence of chloro and hydroxymethyl substituents on the pyridine ring provides multiple opportunities for functionalization, while the carbamate group enhances binding interactions with biological targets. As research in this area continues to evolve, compounds like Benzyl N-2-chloro-6-(hydroxymethyl)pyridin-3-yldicarbazole are likely to play an increasingly important role in drug discovery and development.